Cas no 1807025-16-6 (4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
• CAS No: 1807025-16-6
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4875749
• Update Time: 2025-11-06

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-7(10)5-2-12-8(14)6(3-13)4(5)1-11/h2-3,7H,(H,12,14)
• InChI Key： DTHCILMZNKRGNG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C=O)=C1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: -0.5
• Topological Polar Surface Area: 70

Additional information on 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Comprehensive Overview of 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1807025-16-6)

4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS No. 1807025-16-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique functional groups, including a cyano group, a difluoromethyl moiety, and an aldehyde functionality. Its molecular structure makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are actively exploring 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde as a building block for developing novel kinase inhibitors and antimicrobial agents. Its difluoromethyl group, in particular, is a hotspot in drug design due to its ability to modulate lipophilicity and hydrogen bonding, traits highly sought after in optimizing drug candidates.

In agrochemical applications, this compound’s pyridine core and aldehyde functionality make it a promising precursor for herbicides and fungicides. With the increasing demand for sustainable farming solutions, the agrochemical industry is focusing on fluorine-containing compounds like 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde to develop next-generation crop protection agents with improved environmental profiles.

From a synthetic chemistry perspective, the compound’s multi-functional groups offer diverse reactivity, enabling selective modifications for tailored applications. Recent publications highlight its use in palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, underscoring its utility in constructing complex molecular architectures. These reactions are pivotal in creating libraries of compounds for high-throughput screening in drug discovery pipelines.

The compound’s CAS No. 1807025-16-6 serves as a unique identifier in chemical databases, facilitating accurate tracking in regulatory and safety documentation. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with industry standards.

As the scientific community continues to explore fluorinated heterocycles, 4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde stands out as a key player in advancing both pharmaceutical and agrochemical innovations. Its combination of electron-withdrawing and hydrogen-bonding features positions it as a valuable tool for addressing challenges in molecular design and sustainable chemistry.